Cas no 1806632-73-4 (3-Chloro-2-(3-chloropropanoyl)mandelic acid)

• Product Name: 3-Chloro-2-(3-chloropropanoyl)mandelic acid
• CAS No: 1806632-73-4
• MF: C₁₁H₁₀Cl₂O₄
• MW: 277.100701808929
• CID: 4941787
• Update Time: 2025-10-29

3-Chloro-2-(3-chloropropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3-chloropropanoyl)mandelic acid

• Inchi： 1S/C11H10Cl2O4/c12-5-4-8(14)9-6(10(15)11(16)17)2-1-3-7(9)13/h1-3,10,15H,4-5H2,(H,16,17)
• InChI Key： GPRFEERGUQIHDL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C(=O)O)O)=C1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 295
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Additional information on 3-Chloro-2-(3-chloropropanoyl)mandelic acid

Introduction to 3-Chloro-2-(3-chloropropanoyl)mandelic Acid (CAS No. 1806632-73-4)

3-Chloro-2-(3-chloropropanoyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1806632-73-4, this compound represents a unique structural motif that combines chlorinated functional groups with a mandelic acid backbone, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of both chlorine atoms and an acylated mandelic acid moiety suggests potential applications in drug development, particularly in the design of novel therapeutic agents targeting various diseases.

The molecular structure of 3-chloro-2-(3-chloropropanoyl)mandelic acid (CAS No. 1806632-73-4) features a chiral center derived from the mandelic acid component, which is crucial for the development of enantiomerically pure drugs. This chirality allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, making it an attractive scaffold for medicinal chemists. The two chlorine substituents on the molecule further enhance its reactivity, enabling diverse chemical modifications that can be exploited in synthetic chemistry.

In recent years, there has been growing interest in the use of halogenated compounds as key building blocks in drug discovery. Halogens, such as chlorine, are known to improve metabolic stability, binding affinity, and membrane permeability of drug candidates. The incorporation of chlorine atoms into 3-chloro-2-(3-chloropropanoyl)mandelic acid (CAS No. 1806632-73-4) may confer these advantages, making it a valuable precursor for the synthesis of novel pharmaceuticals.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The structural features of 3-chloro-2-(3-chloropropanoyl)mandelic acid (CAS No. 1806632-73-4) suggest that it could interact with bacterial enzymes or cell wall components, disrupting essential biological processes. Preliminary studies have indicated that similar chlorinated mandelic acid derivatives exhibit promising activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). This finding opens up new avenues for exploring 3-chloro-2-(3-chloropropanoyl)mandelic acid (CAS No. 1806632-73-4) as a lead compound for antibiotic development.

Moreover, the acylated mandelic acid moiety in 3-chloro-2-(3-chloropropanoyl)mandelic acid (CAS No. 1806632-73-4) provides a versatile platform for further functionalization. This allows medicinal chemists to modify the compound's properties by introducing additional functional groups or by exploring different synthetic pathways. Such flexibility is essential for optimizing drug candidates and improving their efficacy and safety profiles.

Recent advancements in computational chemistry and molecular modeling have also contributed to the growing interest in halogenated compounds like 3-chloro-2-(3-chloropropanoyl)mandelic acid (CAS No. 1806632-73-4). These tools enable researchers to predict the biological activity and pharmacokinetic behavior of novel molecules with high accuracy before conducting expensive experimental trials. By leveraging these computational methods, scientists can accelerate the drug discovery process and identify promising candidates more efficiently.

The synthesis of 3-chloro-2-(3-chloropropanoyl)mandelic acid (CAS No. 1806632-73-4) presents an interesting challenge due to its complex structural features. However, recent developments in synthetic methodologies have made it more accessible than ever before. Researchers have employed various strategies, including cross-coupling reactions and organometallic transformations, to construct the desired molecular framework efficiently. These advances not only facilitate the production of 3-chloro-2-(3-chloropropanoyl)mandelic acid (CAS No. 1806632-73-4) but also provide valuable insights into new synthetic routes that can be applied to other halogenated compounds.

In conclusion, 3-Chloro-2-(3-chloropropanoyl)mandelic acid (CAS No. 1806632-73-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its reactivity and versatility, make it an attractive candidate for further exploration in various therapeutic areas. As our understanding of halogenated compounds continues to grow, so too will the applications of compounds like 3-Chloro-2-(3-chloropropanoyl)mandelic acid (CAS No. 1806632-73-4) in medicine and beyond.